Cas no 1251618-64-0 (1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide
• CAS No: 1251618-64-0
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• CID: 5954563
• PubChem ID: 47729731
• Update Time: 2025-05-19

1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-[(5-methyl-3-isoxazolyl)methyl]-1-(methylsulfonyl)-
• AKOS024652197
• 1251618-64-0
• N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-methylsulfonylpiperidine-4-carboxamide
• 1-methanesulfonyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidine-4-carboxamide
• N-((5-methylisoxazol-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• F2493-2250

• Inchi： 1S/C12H19N3O4S/c1-9-7-11(14-19-9)8-13-12(16)10-3-5-15(6-4-10)20(2,17)18/h7,10H,3-6,8H2,1-2H3,(H,13,16)
• InChI Key： BAHFXRGFEVFIPT-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCC2C=C(C)ON=2)=O)CC1

Computed Properties

• Exact Mass: 301.11
• Monoisotopic Mass: 301.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 13.96±0.20(Predicted)

Additional information on 1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide

Research Brief on 1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide (CAS: 1251618-64-0)

The compound 1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide (CAS: 1251618-64-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide as a promising candidate for targeting specific biological pathways. Its unique chemical structure, featuring a methanesulfonyl group and a 5-methyl-1,2-oxazol-3-yl moiety, allows for selective interaction with key enzymes and receptors involved in inflammatory and oncogenic processes. This selectivity makes it a valuable tool for both basic research and drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting a specific kinase implicated in cancer progression. The study utilized in vitro and in vivo models to assess the compound's pharmacokinetics and toxicity profile, revealing favorable results with minimal off-target effects. These findings suggest that 1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide could serve as a lead compound for the development of novel anticancer therapies.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a 2024 study in ACS Chemical Neuroscience indicated that the compound could modulate neuroinflammatory pathways, offering neuroprotective effects in models of Alzheimer's disease. The study emphasized the need for further optimization to enhance blood-brain barrier penetration and improve bioavailability.

Despite these promising results, challenges remain in the clinical translation of 1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide. Issues such as metabolic stability, formulation development, and scalability of synthesis need to be addressed. Ongoing research is focused on structural modifications to overcome these limitations while retaining the compound's therapeutic efficacy.

In conclusion, 1-methanesulfonyl-N-(5-methyl-1,2-oxazol-3-yl)methylpiperidine-4-carboxamide represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its dual potential in oncology and neurology underscores the importance of continued research to fully elucidate its mechanisms of action and therapeutic potential. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.